3-fluoro-5-methyl-N-(2-methyl-1,3-thiazol-5-yl)pyridine-2-carboxamide

• IUPAC Name: 3-fluoro-5-methyl-N-(2-methyl-1,3-thiazol-5-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C11H10FN3OS/c1-6-3-8(12)10(14-4-6)11(16)15-9-5-13-7(2)17-9/h3-5H,1-2H3,(H,15,16)
• InChI Key: FXAGFFZXBKGGPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C(=O)NC2=CN=C(S2)C)F
• Molecular Formula: C11H10FN3OS
• Molecular Weight: 251.28 g/mol

Description

The compound “3-fluoro-5-methyl-N-(2-methyl-1,3-thiazol-5-yl)pyridine-2-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. Attached to this ring is a carboxamide group (CONH2), a thiazole ring, and a fluorine atom. Thiazole is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridine ring, a thiazole ring, and a carboxamide group. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The pyridine ring also contributes to the aromaticity of the molecule.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine, given the known activities of thiazole derivatives. Additionally, new synthetic routes could be explored to improve the efficiency of its synthesis.